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Compound of Interest

Compound Name: D-(+)-Cellohexose eicosaacetate

Cat. No.: B7796862 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidelines for the proper handling, storage, and use of

D-(+)-Cellohexose eicosaacetate, a fully acetylated form of cellohexose. Adherence to these

protocols is crucial for maintaining the integrity of the compound and ensuring reproducible

experimental outcomes.

Product Information
Parameter Specification

IUPAC Name

Acetic acid,1,1',1'',1''',1'''',1'''''-[β-D-

glucopyranosyl-(1→4)-β-D-glucopyranosyl-

(1→4)-β-D-glucopyranosyl-(1→4)-β-D-

glucopyranosyl-(1→4)-β-D-glucopyranosyl-

(1→4)-D-glucopyranose] eicosaacetate

Molecular Formula C₇₆H₁₀₂O₅₁

Molecular Weight 1831.59 g/mol

CAS Number 355012-91-8

Appearance White to off-white solid

Purity ≥95%
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Handling and Storage
2.1. Personal Protective Equipment (PPE)

When handling D-(+)-Cellohexose eicosaacetate, especially in solid form, it is essential to

use appropriate personal protective equipment to avoid inhalation of dust and direct contact

with skin and eyes.

Gloves: Nitrile or latex gloves are recommended.

Eye Protection: Safety glasses or goggles.

Respiratory Protection: A dust mask or respirator should be used when handling larger

quantities or if there is a risk of dust generation.

Lab Coat: A standard laboratory coat should be worn.

2.2. Storage Conditions

Proper storage is critical to prevent degradation of the compound. D-(+)-Cellohexose
eicosaacetate is hygroscopic and susceptible to hydrolysis of the acetyl groups.
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Condition Recommendation Rationale

Temperature 4°C

To minimize degradation and

maintain long-term stability.

Shipped at room temperature

for short durations.[1]

Humidity
Store in a desiccator with a

desiccant (e.g., silica gel)

The compound is hygroscopic;

exposure to moisture can lead

to hydrolysis of the acetate

esters.[2]

Light
Store in a light-resistant

container

To prevent potential light-

induced degradation.

Inert Atmosphere

For long-term storage,

consider storing under an inert

atmosphere (e.g., argon or

nitrogen)

To further protect against

moisture and oxidative

degradation.

2.3. Stability Profile

Peracetylated oligosaccharides like D-(+)-Cellohexose eicosaacetate exhibit greater stability

in acidic to neutral conditions compared to basic conditions, where deacetylation can readily

occur. The rate of hydrolysis of the acetyl groups is also dependent on temperature.

Illustrative Stability Data for a Peracetylated Oligosaccharide (Representative Data):
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Condition Parameter Result

Temperature 25°C
Stable for >1 year when stored

dry at 4°C.

pH 5.0 (Aqueous Buffer)

Minimal degradation observed

over 24 hours at room

temperature.

pH 7.0 (Aqueous Buffer)
Slow hydrolysis observed over

24 hours at room temperature.

pH 9.0 (Aqueous Buffer)

Significant deacetylation

observed within a few hours at

room temperature.

Note: This is representative data for a similar compound. Users should perform their own

stability studies for their specific application.

Experimental Protocols
3.1. Preparation of Stock Solutions

Due to its hydrophobic nature, D-(+)-Cellohexose eicosaacetate is insoluble in water but

soluble in many common organic solvents.

Solubility Data:
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Solvent Solubility

Dichloromethane (DCM) Soluble

Chloroform Soluble

Dimethyl sulfoxide (DMSO) Soluble

N,N-Dimethylformamide (DMF) Soluble

Acetone Soluble

Ethyl Acetate Soluble

Ethanol Sparingly soluble

Methanol Sparingly soluble

Water Insoluble

Protocol for Preparing a 10 mM Stock Solution in DMSO:

Weighing: Accurately weigh the required amount of D-(+)-Cellohexose eicosaacetate in a

suitable vial. For 1 mL of a 10 mM solution, weigh 1.832 mg.

Dissolving: Add the appropriate volume of anhydrous DMSO to the vial.

Mixing: Vortex or sonicate the solution gently until the solid is completely dissolved.

Storage: Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw

cycles.

3.2. Application Example: Enzyme Inhibition Assay

D-(+)-Cellohexose eicosaacetate can be used as a potential inhibitor for carbohydrate-active

enzymes.[3] The following is a general protocol for an enzyme inhibition assay.

Workflow for Enzyme Inhibition Assay:
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Caption: Workflow for a typical enzyme inhibition assay.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b7796862?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7796862?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed Protocol:

Reagents and Materials:

D-(+)-Cellohexose eicosaacetate stock solution (e.g., 10 mM in DMSO).

Enzyme of interest (e.g., a cellulase or other glycoside hydrolase) in a suitable buffer.

Substrate for the enzyme (e.g., p-nitrophenyl-β-D-cellobioside).

Assay buffer (e.g., 50 mM sodium phosphate, pH 7.0).

Stop solution (e.g., 1 M sodium carbonate).

96-well microplate.

Microplate reader.

Assay Procedure: a. Prepare serial dilutions of the D-(+)-Cellohexose eicosaacetate stock

solution in the assay buffer. b. To each well of a 96-well plate, add:

20 µL of the diluted inhibitor solution (or DMSO as a vehicle control).
60 µL of the enzyme solution. c. Pre-incubate the plate at the optimal temperature for the
enzyme (e.g., 37°C) for 15 minutes. d. Initiate the enzymatic reaction by adding 20 µL of
the substrate solution to each well. e. Incubate the plate at the optimal temperature for a
defined period (e.g., 30 minutes). f. Stop the reaction by adding 100 µL of the stop
solution. g. Measure the absorbance of the product (e.g., p-nitrophenol at 405 nm) using a
microplate reader.

Data Analysis: a. Calculate the percentage of inhibition for each inhibitor concentration

relative to the vehicle control. b. Plot the percentage of inhibition against the logarithm of the

inhibitor concentration. c. Determine the IC₅₀ value by fitting the data to a suitable dose-

response curve.

Troubleshooting
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Problem Possible Cause Solution

Compound is difficult to

dissolve

Inappropriate solvent;

compound has degraded due

to moisture.

Use an appropriate anhydrous

organic solvent (e.g., DMSO,

DMF). Ensure the compound

has been stored correctly.

Inconsistent experimental

results

Degradation of the compound;

inaccurate pipetting of viscous

stock solution.

Use fresh aliquots of the stock

solution. Use positive

displacement pipettes for

viscous solutions.

Low or no inhibitory activity

Compound is not an inhibitor

for the target enzyme; incorrect

assay conditions.

Verify the assay conditions

(pH, temperature). Test a

broader concentration range of

the inhibitor.

Safety Information
Hazard Identification: The toxicological properties of D-(+)-Cellohexose eicosaacetate have

not been fully investigated. Handle with care as with any other laboratory chemical.

First Aid Measures:

Skin Contact: Wash off immediately with plenty of water.

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes.

Inhalation: Move to fresh air.

Ingestion: Clean mouth with water and drink plenty of water afterwards.

Disposal: Dispose of in accordance with local, state, and federal regulations.

Disclaimer: This information is for research use only and is not intended for human or

therapeutic use. The user is solely responsible for determining the suitability of this product for

their particular application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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